Cas no 501104-50-3 (methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate)

• Product Name: methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate
• CAS No: 501104-50-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5976718
• PubChem ID: 890890
• Update Time: 2025-05-20

methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-(3,4-dimethylphenyl)-, methyl ester
• F1318-0164
• AKOS000635288
• HMS2730A08
• 501104-50-3
• SMR000288728
• SCHEMBL10144139
• CHEMBL1731121
• DTXSID701325307
• VU0300352-2
• MLS000707263

• Inchi： 1S/C14H20N2O2/c1-11-4-5-13(10-12(11)2)15-6-8-16(9-7-15)14(17)18-3/h4-5,10H,6-9H2,1-3H3
• InChI Key： ORWUTZSBMBWAAT-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCN(C2=CC=C(C)C(C)=C2)CC1

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 398.0±42.0 °C(Predicted)
• pka: 3.76±0.20(Predicted)

Additional information on methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate

Methyl 4-(3,4-Dimethylphenyl)Piperazine-1-Carboxylate: A Comprehensive Overview

Methyl 4-(3,4-Dimethylphenyl)Piperazine-1-Carboxylate, also known by its CAS number 501104-50-3, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, materials science, and organic synthesis. In this article, we will delve into the properties, synthesis methods, applications, and recent research findings related to this compound.

The chemical structure of methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate consists of a piperazine ring substituted with a methyl group at position 1 and a 3,4-dimethylphenyl group at position 4. The piperazine ring is a six-membered ring containing two nitrogen atoms, which contributes to its amine-like properties. The presence of the methyl group and the dimethylphenyl substituent enhances the compound's stability and reactivity under various conditions. This structure makes it an ideal candidate for exploring its reactivity in different chemical environments.

Recent studies have highlighted the potential of methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate in drug delivery systems. Researchers have found that the compound can act as a carrier for bioactive molecules due to its ability to form stable complexes with drugs. This property is particularly useful in targeted drug delivery, where the compound can encapsulate drugs and release them at specific sites in the body. Such applications have opened new avenues for improving therapeutic efficacy while minimizing side effects.

In addition to its role in pharmaceuticals, methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate has shown promise in materials science. Its ability to form self-assembled monolayers on various surfaces has been explored for applications in nanotechnology and surface engineering. By modifying surfaces with this compound, scientists can create materials with enhanced mechanical properties and corrosion resistance. These findings have implications for industries ranging from electronics to aerospace.

The synthesis of methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly reduced reaction times and improved yields. These developments are crucial for scaling up production to meet increasing demand across various industries.

Another area of active research is the use of methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate as a building block in organic synthesis. Its ability to undergo various transformations makes it a valuable intermediate in constructing complex molecules. For example, researchers have utilized this compound as a precursor for synthesizing bioactive compounds with potential anti-cancer properties. These studies underscore its importance in advancing drug discovery efforts.

Furthermore, the stability and reactivity of methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate under different conditions have been extensively studied. Recent experiments have demonstrated its resistance to degradation under harsh environmental conditions, making it suitable for long-term applications in outdoor settings. This property is particularly advantageous for materials used in construction and infrastructure development.

In conclusion, methyl 4-(3,4-dimethylphenyl)piperazine-1-carboxylate (CAS No: 501104-50-3) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure enables it to serve as a versatile building block in organic synthesis while offering innovative solutions in drug delivery and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.